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Compound of Interest

Compound Name: BD1063 dhydrochloride

Cat. No.: B030650 Get Quote

Technical Support Center: BD1063
Dihydrochloride
This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of BD1063 dihydrochloride in PBS and DMSO, along with

troubleshooting advice and experimental protocols.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the expected solubility of BD1063 dihydrochloride in PBS and DMSO?

The solubility of BD1063 dihydrochloride can vary slightly between batches and suppliers.

However, the following table summarizes the generally reported solubility data.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

PBS (pH 7.2) ~10 mg/mL[1][2] ~28.9 mM

For aqueous

solutions, direct

dissolution is possible.

It is recommended to

prepare these

solutions fresh for

daily use.[1]

Water 34.6 - 100 mg/mL[3] 100 - 289 mM[3]

Often requires

sonication to achieve

complete dissolution.

[3]

DMSO 10 - 16 mg/mL[1][2][4]
~28.9 - 46.2 mM[1][2]

[4]

Use fresh, anhydrous

DMSO as it is

hygroscopic, which

can reduce solubility.

[4]

Molecular Weight of BD1063 dihydrochloride is approximately 346.13 g/mol .

Q2: My BD1063 dihydrochloride is not fully dissolving in PBS. What can I do?

If you encounter issues with dissolution, consider the following troubleshooting steps:

Aid Dissolution: Use of an ultrasonic bath can significantly help in dissolving the compound

in aqueous buffers like PBS.[3] Gentle heating may also be applied, but monitor for any

compound degradation.

Verify Buffer pH: Ensure your PBS is at the correct pH (typically 7.2), as solubility can be pH-

dependent.

Check Compound Purity: Refer to the batch-specific certificate of analysis for your

compound.
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Fresh Solution: It is recommended to prepare aqueous solutions of BD1063 fresh for each

experiment and not to store them for more than one day.[1]

Q3: After diluting my DMSO stock solution into an aqueous buffer or cell media, a precipitate

formed. How can I prevent this?

This is a common issue when diluting a compound from a high-concentration organic stock into

an aqueous medium where its solubility is lower.

Minimize Organic Solvent: Ensure the final concentration of DMSO in your working solution

is insignificant, as organic solvents can have physiological effects at low concentrations.[1] A

final DMSO concentration of <0.5% is generally recommended for most cell-based assays.

Dilute in Steps: Perform serial dilutions rather than a single large dilution step.

Vortex While Diluting: Add the DMSO stock solution to the aqueous buffer drop-by-drop while

vortexing to facilitate rapid mixing and prevent localized high concentrations that can lead to

precipitation.

Q4: How should I prepare and store stock solutions of BD1063 dihydrochloride?

Proper preparation and storage are critical for ensuring the stability and activity of the

compound.

Stock Solution Solvent: DMSO is a common choice for preparing high-concentration stock

solutions.

Storage Conditions: Once prepared, aliquot the stock solution into single-use vials to prevent

inactivation from repeated freeze-thaw cycles.[3]

Store at -20°C for up to 1 month.[3]

Store at -80°C for up to 6 months.[3]

Hygroscopic Nature of DMSO: DMSO is hygroscopic and can absorb moisture from the air,

which may reduce the solubility of the compound.[4][5] Use fresh, anhydrous-grade DMSO

for preparing stock solutions.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

BD1063 dihydrochloride (FW: 346.13 g/mol )

Anhydrous, sterile-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Vortex mixer and Sonicator

Procedure:

Weighing: Accurately weigh out 3.46 mg of BD1063 dihydrochloride powder and place it into

a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube.

Solubilization: Vortex the solution for 30-60 seconds. If particulates remain, place the tube in

a sonicator water bath until the compound is completely dissolved, resulting in a clear

solution.

Storage: Aliquot the 10 mM stock solution into smaller, single-use sterile tubes. Store at

-20°C or -80°C as recommended.

Protocol 2: Preparation of a Working Solution in PBS
Method A: Direct Dissolution in PBS

Weighing: Weigh the desired amount of BD1063 dihydrochloride. For example, for 1 mL of a

1 mg/mL solution, weigh 1 mg of the compound.

Dissolution: Add 1 mL of sterile PBS (pH 7.2) to the powder.
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Solubilization: Vortex thoroughly. Use an ultrasonic bath to aid dissolution if necessary.[3]

Sterilization: For cell culture experiments, sterilize the solution by passing it through a 0.22

µm syringe filter.[3]

Usage: Use the freshly prepared aqueous solution immediately. It is not recommended to

store aqueous solutions for more than one day.[1]

Method B: Dilution from a DMSO Stock

Thawing: Thaw a single aliquot of your BD1063 dihydrochloride DMSO stock solution (e.g.,

10 mM from Protocol 1) at room temperature.

Dilution: Add the appropriate volume of the DMSO stock to your pre-warmed sterile PBS or

cell culture medium while vortexing. For example, to prepare 1 mL of a 10 µM working

solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of PBS (a 1:1000

dilution).

Mixing: Ensure the solution is mixed thoroughly before applying it to your experiment.

Workflow and Pathway Diagrams
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Preparation Goal

DMSO Stock Solution PBS Working Solution (Direct)

Working Solution (from DMSO Stock)

Select Solvent System
(PBS or DMSO)

1. Weigh BD1063 Powder

DMSO Stock

1. Weigh BD1063 Powder

Direct PBS

2. Add Anhydrous DMSO

3. Vortex / Sonicate
Until Clear

4. Aliquot & Store
(-20°C or -80°C)

Dilute DMSO Stock
into Aqueous Buffer

For final application

2. Add Sterile PBS (pH 7.2)

3. Vortex / Sonicate
Until Clear

4. Sterile Filter (0.22 µm)
for Cell Culture

5. Use Fresh (within one day)

Click to download full resolution via product page

Caption: Decision workflow for preparing BD1063 dihydrochloride solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b030650?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution Issues

Precipitation After Dilution

Problem Encountered

Compound Not Fully Dissolving? Precipitate Formed After
Diluting DMSO Stock?

Apply Sonication / Gentle Heat

Yes

Use Fresh, Anhydrous DMSO
or Check PBS pH

Yes
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Add Stock to Buffer
While Vortexing
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Ensure Final DMSO
Concentration is Low (<0.5%)

Yes

Problem Resolved
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Caption: Troubleshooting guide for common BD1063 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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